molecular formula C14H18O2 B8488680 Benzyl 3,3-dimethylpent-4-enoate CAS No. 60066-73-1

Benzyl 3,3-dimethylpent-4-enoate

Cat. No.: B8488680
CAS No.: 60066-73-1
M. Wt: 218.29 g/mol
InChI Key: KTTWBXNQECIUKC-UHFFFAOYSA-N
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Description

Benzyl 3,3-dimethylpent-4-enoate is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

60066-73-1

Molecular Formula

C14H18O2

Molecular Weight

218.29 g/mol

IUPAC Name

benzyl 3,3-dimethylpent-4-enoate

InChI

InChI=1S/C14H18O2/c1-4-14(2,3)10-13(15)16-11-12-8-6-5-7-9-12/h4-9H,1,10-11H2,2-3H3

InChI Key

KTTWBXNQECIUKC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC(=O)OCC1=CC=CC=C1)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

In the manner of Example I B, 810 mg of benzyl alcohol was reacted with 1122 mg of ethyl 3,3-dimethyl-4-pentenoate in the presence of 48 mg of sodium ethoxide in 30 ml of toluene to give 1.0 g (65% yield) of benzyl 3,3-dimethyl-4-pentenoate, b.p. 92°-98°/0.1 mm.
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810 mg
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1122 mg
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48 mg
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30 mL
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